Cas no 2248374-47-0 (3-(Difluoromethyl)-4-propoxybenzoic acid)

• Product Name: 3-(Difluoromethyl)-4-propoxybenzoic acid
• CAS No: 2248374-47-0
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5960423
• PubChem ID: 137938721
• Update Time: 2025-06-11

3-(Difluoromethyl)-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-propoxybenzoic acid
• 2248374-47-0
• EN300-6510275

• Inchi： 1S/C11H12F2O3/c1-2-5-16-9-4-3-7(11(14)15)6-8(9)10(12)13/h3-4,6,10H,2,5H2,1H3,(H,14,15)
• InChI Key： DJSVDMSUCVNCBK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1OCCC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(Difluoromethyl)-4-propoxybenzoic acid

Comprehensive Overview of 3-(Difluoromethyl)-4-propoxybenzoic acid (CAS No. 2248374-47-0)

3-(Difluoromethyl)-4-propoxybenzoic acid (CAS No. 2248374-47-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its difluoromethyl and propoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining aromaticity with fluorine substitution, offers enhanced stability and reactivity, which are critical for developing advanced materials and bioactive molecules.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-4-propoxybenzoic acid stems from their widespread applications in drug discovery and crop protection. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity, making this compound a key player in the design of next-generation therapeutics. Researchers are particularly intrigued by its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with the current trend of precision medicine and personalized therapies.

In agrochemicals, 3-(Difluoromethyl)-4-propoxybenzoic acid is explored for its role in developing novel pesticides and herbicides. The difluoromethyl group’s ability to modulate biological activity makes it a promising candidate for sustainable pest management solutions. As the agricultural sector shifts toward eco-friendly and high-efficiency formulations, this compound’s versatility positions it at the forefront of innovation. Its compatibility with modern green chemistry principles further enhances its appeal.

From a synthetic perspective, the compound’s benzoic acid core facilitates diverse derivatization pathways, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry’s focus on fragment-based drug design and combinatorial chemistry. Additionally, its stability under various conditions makes it suitable for scale-up processes, addressing the demand for cost-effective and scalable synthetic routes.

The rise of AI-driven drug discovery and computational chemistry has further amplified the relevance of 3-(Difluoromethyl)-4-propoxybenzoic acid. Molecular docking studies and quantitative structure-activity relationship (QSAR) models frequently utilize such fluorinated scaffolds to predict bioactivity and optimize lead compounds. This synergy between experimental and in silico approaches underscores the compound’s role in accelerating drug development timelines.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing scrutiny on persistent organic pollutants (POPs), the biodegradability and ecological impact of fluorinated molecules are under evaluation. However, 3-(Difluoromethyl)-4-propoxybenzoic acid’s potential for low environmental persistence, coupled with its efficacy, positions it favorably in regulatory assessments.

In material science, the compound’s aromatic and fluorine-rich structure contributes to the development of advanced polymers and coatings. Its incorporation into high-performance materials enhances thermal stability and chemical resistance, meeting the demands of industries like aerospace and electronics. This versatility echoes the broader trend of multifunctional materials tailored for specific applications.

As research progresses, 3-(Difluoromethyl)-4-propoxybenzoic acid continues to inspire innovations across disciplines. Its intersection with cutting-edge technologies and sustainable practices ensures its relevance in addressing global challenges. Whether in life sciences or industrial applications, this compound exemplifies the transformative potential of fluorinated chemistry.